Cas no 1443982-03-3 (tert-butyl 3-cyano-3-methylpropanoate)

• Product Name: tert-butyl 3-cyano-3-methylpropanoate
• CAS No: 1443982-03-3
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD24450181
• CID: 4600199
• PubChem ID: 71758111
• Update Time: 2025-05-25

tert-butyl 3-cyano-3-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-cyano-3-methylpropanoate

• MDL： MFCD24450181
• Inchi： 1S/C9H15NO2/c1-7(6-10)5-8(11)12-9(2,3)4/h7H,5H2,1-4H3
• InChI Key： TYJGJGPXDWBTFW-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CC(C#N)C

Additional information on tert-butyl 3-cyano-3-methylpropanoate

Recent Advances in the Application of tert-Butyl 3-Cyano-3-Methylpropanoate (CAS: 1443982-03-3) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 3-cyano-3-methylpropanoate (CAS: 1443982-03-3) has recently emerged as a versatile intermediate in pharmaceutical synthesis and chemical biology applications. This ester derivative, characterized by its cyano and tert-butyl ester functionalities, has demonstrated significant utility in the construction of complex molecular architectures. Recent literature highlights its role as a key building block in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and modulators of cellular signaling pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor in the synthesis of novel cysteine protease inhibitors. The researchers utilized the reactivity of the cyano group in tert-butyl 3-cyano-3-methylpropanoate to construct a series of warhead fragments that showed potent inhibitory activity against cathepsin family enzymes. The tert-butyl ester group provided excellent protection during the multi-step synthesis, with subsequent deprotection yielding target compounds with improved pharmacokinetic properties.

In the field of chemical biology, a recent breakthrough published in ACS Chemical Biology (2024) reported the use of 1443982-03-3 as a starting material for the development of activity-based probes. The research team successfully incorporated the compound into a scaffold that allowed for selective labeling of serine hydrolases in live cells. The structural flexibility offered by the methylpropanoate backbone enabled fine-tuning of probe specificity, while the cyano group served as an effective handle for subsequent bioconjugation reactions.

From a synthetic chemistry perspective, several recent publications have explored novel methodologies for the derivatization of tert-butyl 3-cyano-3-methylpropanoate. A 2024 Organic Letters paper described an innovative photoredox-catalyzed decarboxylative cyanation protocol that significantly expands the compound's utility in fragment-based drug discovery. The mild reaction conditions preserve the integrity of both the cyano and ester functionalities, enabling the construction of diverse molecular libraries for high-throughput screening.

Industrial applications of 1443982-03-3 have also seen significant advancements. Recent patent filings (WO2023124567) disclose improved large-scale production methods for tert-butyl 3-cyano-3-methylpropanoate, addressing previous challenges in yield and purity. The optimized process employs continuous flow chemistry, resulting in higher throughput and reduced environmental impact compared to traditional batch methods. These developments have made the compound more accessible for pharmaceutical development programs.

Emerging research suggests potential therapeutic applications of derivatives based on this chemical scaffold. Preliminary in vitro studies indicate that certain analogs show promising activity against neurodegenerative disease targets, particularly in modulating protein aggregation pathways. The structural features of tert-butyl 3-cyano-3-methylpropanoate appear to confer both blood-brain barrier permeability and target engagement properties that are highly desirable in central nervous system drug development.

Looking forward, the unique combination of synthetic accessibility and structural diversity offered by 1443982-03-3 positions this compound as a valuable tool in both drug discovery and chemical biology. Ongoing research is exploring its application in PROTAC (proteolysis targeting chimera) development, where the balance of hydrophobicity and hydrogen bonding capacity provided by this scaffold shows particular promise. As synthetic methodologies continue to evolve, we anticipate seeing expanded applications of tert-butyl 3-cyano-3-methylpropanoate in addressing challenging therapeutic targets.